Cas no 2680855-73-4 (2-chloro-5-methoxy-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

• Product Name: 2-chloro-5-methoxy-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• CAS No: 2680855-73-4
• MF: C₁₂H₁₂ClNO₅
• MW: 285.680382728577
• CID: 5636352
• PubChem ID: 165918378
• Update Time: 2025-05-20

2-chloro-5-methoxy-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28287135
• 2-chloro-5-methoxy-3-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• 2680855-73-4
• 2-chloro-5-methoxy-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

• Inchi： 1S/C12H12ClNO5/c1-3-4-19-12(17)14-9-6-7(18-2)5-8(10(9)13)11(15)16/h3,5-6H,1,4H2,2H3,(H,14,17)(H,15,16)
• InChI Key： NMTHEVPYMBFPMS-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=CC(=CC=1NC(=O)OCC=C)OC

Computed Properties

• Exact Mass: 285.0404002g/mol
• Monoisotopic Mass: 285.0404002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-chloro-5-methoxy-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

Introduction to 2-Chloro-5-Methoxy-3-{(Prop-2-en-1-yloxy)carbonylamino}benzoic Acid (CAS No. 2680855-73-4)

2-Chloro-5-methoxy-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680855-73-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro-substituted benzene ring, a methoxy group, and an allyl ester moiety. These functional groups contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 2-chloro-5-methoxy-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid is C₁₄H₁₃ClNO₄, and its molecular weight is approximately 294.70 g/mol. The compound's structure can be represented as follows:

The synthesis of 2-chloro-5-methoxy-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid typically involves multi-step reactions, including the formation of the amide bond and the introduction of the allyl ester group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In terms of its biological properties, 2-chloro-5-methoxy-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid has been studied for its potential as an inhibitor of various enzymes and receptors. For instance, it has shown promising activity as an inhibitor of carbonic anhydrase, an enzyme involved in numerous physiological processes such as pH regulation and ion transport. Inhibition of carbonic anhydrase can have therapeutic applications in conditions like glaucoma, edema, and certain types of cancer.

A recent study published in the Journal of Medicinal Chemistry highlighted the effectiveness of 2-chloro-5-methoxy-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid as a selective inhibitor of carbonic anhydrase II (CA II). The researchers found that the compound exhibited high selectivity and potency, with an IC₅₀ value in the low micromolar range. This selectivity is crucial for minimizing off-target effects and improving the safety profile of potential drug candidates.

Beyond its enzymatic inhibition properties, 2-chloro-5-methoxy-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid has also been explored for its anti-inflammatory and anti-cancer activities. Preliminary studies have indicated that the compound can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has shown cytotoxic effects against several cancer cell lines, suggesting its potential as a lead compound for developing novel anti-cancer therapies.

The pharmacokinetic properties of 2-chloro-5-methoxy-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid are another important aspect to consider in its development as a therapeutic agent. Studies have demonstrated that the compound exhibits good oral bioavailability and favorable metabolic stability, which are essential for ensuring effective drug delivery and sustained therapeutic effects.

In conclusion, 2-chloro-5-methoxy-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680855-73-4) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its inhibitory effects on key enzymes and pathways, make it a valuable candidate for further investigation and development into novel therapeutic agents.